Cas no 2228195-30-8 (1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228195-30-8
• MF: C₁₀H₁₀ClF₂N
• MW: 217.642908573151
• CID: 5760866
• PubChem ID: 165699334
• Update Time: 2025-06-14

1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-chlorophenyl)-2,2-difluorocyclopropyl]methanamine
• EN300-1928474
• 2228195-30-8
• 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine

• Inchi： 1S/C10H10ClF2N/c11-8-4-2-1-3-7(8)9(6-14)5-10(9,12)13/h1-4H,5-6,14H2
• InChI Key： PKICNAUYUDHYGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 217.0469833g/mol
• Monoisotopic Mass: 217.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine

In-Depth Analysis of 1-(2-Chlorophenyl)-2,2-Difluorocyclopropylmethanamine (CAS No. 2228195-30-8)

The compound 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228195-30-8) is a fluorinated cyclopropyl derivative with a unique structural framework. Its molecular architecture combines a chlorophenyl group with a difluorocyclopropyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluorine and chlorine atoms enhances its potential for bioactivity, particularly in modulating enzyme interactions or receptor binding.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds due to their metabolic stability and lipophilicity. Researchers are increasingly exploring difluorocyclopropyl derivatives like 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine for applications in CNS-targeted therapies. Questions such as "How does fluorine substitution affect drug bioavailability?" or "What are the synthetic routes for difluorocyclopropylamines?" dominate academic discussions, reflecting the compound's relevance in modern medicinal chemistry.

The synthesis of CAS No. 2228195-30-8 typically involves cyclopropanation of fluorinated precursors, followed by functional group transformations. Analytical techniques like NMR and LC-MS are critical for characterizing its purity, given the structural complexity introduced by the chlorophenyl and difluorocyclopropyl groups. Environmental stability studies of such compounds are also gaining attention, aligning with the broader industry focus on green chemistry principles.

From a commercial perspective, 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine is often categorized as a high-value intermediate. Its applications span from pharmaceutical intermediates to crop protection agents, though specific uses remain proprietary. The compound's patent landscape reveals filings related to neuroprotective and anti-inflammatory claims, suggesting untapped potential for therapeutic innovation.

For laboratories handling this compound, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its stability. Regulatory compliance varies by region, but CAS No. 2228195-30-8 is generally not classified under restricted categories, facilitating its use in R&D settings. FAQs like "Is this compound soluble in polar solvents?" or "What are its spectroscopic signatures?" are commonly addressed in technical datasheets.

In summary, 1-(2-chlorophenyl)-2,2-difluorocyclopropylmethanamine exemplifies the intersection of fluorine chemistry and small-molecule design. Its versatility and structural novelty position it as a compelling candidate for future scientific breakthroughs, particularly in addressing unmet medical needs or sustainable agriculture challenges.